3-(4-chloro-3-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(4-chloro-3-fluorophenyl)-1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C17H21ClFNO3S/c1-24(22,23)14-9-12-4-5-13(10-14)20(12)17(21)7-3-11-2-6-15(18)16(19)8-11/h2,6,8,12-14H,3-5,7,9-10H2,1H3
• InChI Key: NODHQULUHWBECU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CC2CCC(C1)N2C(=O)CCC3=CC(=C(C=C3)Cl)F
• Molecular Formula: C17H21ClFNO3S
• Molecular Weight: 373.9 g/mol

Description

3-(4-chloro-3-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C17H21ClFNO3S and its molecular weight is 373.87. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Molecular Structure

Research on structurally related compounds emphasizes advancements in chemical synthesis techniques and the detailed characterization of molecular structures. For instance, the study of fused piperidine and pyrrolidine rings in compounds has contributed to understanding their conformation and potential for forming intermolecular hydrogen bonds, which could inform synthetic strategies for related compounds (Li-min Yang et al., 2008). Similarly, the synthesis and crystal structure characterization of azabicyclooctan derivatives have provided insights into their molecular configurations and potential interactions (Chao Wu et al., 2015), which could be relevant for the development of compounds with specific pharmacological properties.

Potential Pharmaceutical Applications

While the direct medical applications of "3-(4-chloro-3-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one" were not highlighted in the search results, research on similar structures has explored their potential as therapeutic agents. For example, the stereoselective synthesis of active metabolites of potent kinase inhibitors indicates the relevance of specific stereochemistry in drug development (Zecheng Chen et al., 2010). This suggests that compounds with similar structural features may have applications in targeting specific receptors or enzymes within biological systems.